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Compound of Interest

Compound Name: 2-Thiophenecarbonitrile

Cat. No.: B031525

Essential Safety and Handling Guide for 2-
Thiophenecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Thiophenecarbonitrile (CAS No. 1003-31-2). Adherence to these procedures is critical for
ensuring laboratory safety and proper chemical management.

Hazard Summary

2-Thiophenecarbonitrile is a flammable liquid and vapor that is harmful if swallowed, in
contact with skin, or inhaled.[1][2] It causes skin irritation and serious eye damage, and may
cause respiratory irritation.[1][2] It is recognized as a hazardous chemical under the OSHA
Hazard Communication Standard.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory. The following table
summarizes the recommended PPE for handling 2-Thiophenecarbonitrile.
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PPE Category Item Specification
Chemical splash goggles
compliant with OSHA's eye
) and face protection regulations
Eye and Face Protection Safety Goggles

(29 CFR 1910.133) or
European Standard EN166 are

required at all times.[1]

Face Shield

A face shield should be worn
over safety goggles when

there is a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] Double-gloving
with nitrile gloves is a
recommended practice for
handling similar hazardous

compounds.[3]

Body Protection

Laboratory Coat

A flame-resistant lab coat

should be worn and kept

fastened.
A chemical-resistant apron
Chemical-Resistant Apron should be worn over the lab
coat.
All work with 2-
) ) Thiophenecarbonitrile must be
Respiratory Protection Fume Hood

conducted in a certified

chemical fume hood.[1]

Respirator

If engineering controls are not
sufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[1]
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Operational Plan: Handling and Experimental
Protocol

1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational and readily available.

» Designate a specific area within the fume hood for the experiment to contain potential spills.
o Ensure that an eyewash station and safety shower are close to the workstation.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

o Have all necessary equipment and reagents ready before commencing the experiment to
minimize handling time.

2. Weighing and Transfer:

» Always handle 2-Thiophenecarbonitrile within a chemical fume hood.[1]

o Use spark-proof tools and take precautionary measures against static discharges.[1]
e Avoid contact with skin, eyes, and clothing.[4][5]

» Avoid inhalation of vapor or mist.[5]

3. During the Experiment:

o Keep the sash of the fume hood at the lowest possible height while working.

» Continuously monitor the reaction for any unexpected changes.

4. Post-Experiment:

o Decontaminate all surfaces and equipment that came into contact with the chemical.

e Properly label and store any resulting mixtures or products.
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Wash hands and any exposed skin thoroughly after handling.[1]

Storage Plan

Store in a cool, dry, and well-ventilated place.[1][5]

Keep containers tightly closed.[1][5]

Store in a flammables area, away from heat, sparks, and open flames.[1]
Store locked up.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1]

Disposal Plan

1. Waste Segregation:

All solid waste contaminated with 2-Thiophenecarbonitrile (e.g., gloves, weighing paper,
paper towels) must be collected in a designated, labeled hazardous waste container.

Liguid waste containing this compound should be collected in a separate, labeled hazardous
waste container.

. Waste Container and Labeling:

Use a designated, leak-proof, and chemically compatible container for all waste.
Keep the waste container closed except when adding waste.

Clearly label the container with "Hazardous Waste," the full chemical name "2-
Thiophenecarbonitrile,” and any other components in the waste stream.

. Disposal Method:

Disposal of contents and container must be in accordance with an approved waste disposal
plant.[1]
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o Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1]

Emergency and First Aid Procedures

Exposure First Aid Measures
Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
Inhalation POISON CENTER or doctor/physician if you

feel unwell.[1] If breathing is difficult, give

oxygen.[1]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off

immediately with plenty of water for at least 15
minutes.[1] If skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or
doctor/physician.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

Quantitative Data Summary
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Property

Value

Molecular Formula

C5H3NS[6]

Molecular Weight 109.15 g/mol [2]

Boiling Point 192 °C (lit.)[6][7]

Density 1.172 g/mL at 25 °C (lit.)[6][7]
Flash Point 53 °C (127.4 °F) - closed cupl[6]

Refractive Index

n20/D 1.563 (lit.)[6]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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